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CAS No.: 715-51-5

Cat. No.: B1352327

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of chlorinated

polycyclic aromatic hydrocarbons (ClPAHs) in environmental matrices. It is intended to serve as

a comprehensive resource, offering clear methodologies, quantitative data, and guidance on

available analytical standards.

Introduction
Chlorinated polycyclic aromatic hydrocarbons (ClPAHs) are a class of halogenated aromatic

compounds that have garnered increasing attention due to their persistence, potential for long-

range environmental transport, and toxicological properties similar to other persistent organic

pollutants (POPs). Accurate and reliable analytical methods are crucial for monitoring their

presence in the environment and assessing potential risks to human health. This document

outlines the essential components for the successful analysis of ClPAHs, from sample

preparation to instrumental analysis, and provides information on commercially available

analytical standards.
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Commercially Available Analytical Standards for
ClPAHs
The availability of high-purity analytical standards is fundamental for the accurate identification

and quantification of ClPAHs. Several reputable suppliers offer a range of individual ClPAH

congeners and standard mixtures. Researchers should consult the suppliers' catalogs for the

most up-to-date product information.

Supplier Website Notes

Wellington Laboratories --INVALID-LINK--

Offers a comprehensive

catalog of individual and mixed

solutions of native and mass-

labelled halogenated organic

compounds, including ClPAHs.

[1][2][3][4][5]

Chiron --INVALID-LINK--

Specializes in reference

standards for environmental

analysis and offers a wide

range of PAHs and their

derivatives.[6][7][8][9][10]

AccuStandard --INVALID-LINK--

Provides a broad selection of

certified reference materials for

various environmental

contaminants, including PAHs

and related compounds.[11]

[12][13][14][15]

Cambridge Isotope

Laboratories, Inc. (CIL)
--INVALID-LINK--

A leading supplier of stable

isotope-labeled compounds,

offering a variety of labeled

and unlabeled standards for

environmental analysis.[16][17]

[18][19]
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Quantitative Data Summary
The following table summarizes typical quantitative data for the analysis of selected ClPAHs in

various environmental matrices. These values can vary depending on the specific methodology

and instrumentation used.

Analyte Matrix Method
Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Recovery
(%)

Monochloro-

PAHs
Soil PLE-GC-MS - - 84.5 - 110.5

Dichloro-

PAHs
Soil PLE-GC-MS - - 84.5 - 110.5

Trichloro-

PAHs
Soil PLE-GC-MS - - 84.5 - 110.5

Tetrachloro-

PAHs
Soil PLE-GC-MS - - 84.5 - 110.5

Pentachloro-

PAHs
Soil PLE-GC-MS - - 84.5 - 110.5

Hexachloro-

PAHs
Soil PLE-GC-MS - - 84.5 - 110.5

Experimental Protocols
Protocol for the Analysis of ClPAHs in Soil
This protocol details a method for the extraction and cleanup of ClPAHs from soil samples prior

to instrumental analysis.

4.1.1. Materials and Reagents

Solvents: Dichloromethane (DCM), hexane, acetone (pesticide residue grade or equivalent)

Drying Agent: Anhydrous sodium sulfate (baked at 400°C for 4 hours)
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Cleanup Sorbents: Silica gel (activated at 180°C for 12 hours), alumina (activated at 400°C

for 4 hours)

Internal/Surrogate Standards: Isotopically labeled ClPAHs

4.1.2. Extraction: Pressurized Liquid Extraction (PLE)

Homogenize the soil sample after air-drying and sieving.

Mix 10 g of the homogenized soil with a drying agent (e.g., diatomaceous earth or anhydrous

sodium sulfate).

Spike the sample with internal/surrogate standards.

Pack the mixture into a PLE cell.

Extract the sample using a mixture of hexane and dichloromethane (1:1, v/v) at 100°C and

1500 psi.

Perform two static extraction cycles of 5 minutes each.

Collect the extract and concentrate it to approximately 1 mL using a rotary evaporator.

4.1.3. Cleanup: Multi-layer Silica Gel/Alumina Column Chromatography

Prepare a chromatography column by slurry packing with activated alumina followed by

activated silica gel in hexane.

Apply the concentrated extract to the top of the column.

Elute the column with a mixture of hexane and dichloromethane.

Collect the fraction containing the ClPAHs.

Concentrate the final extract to the desired volume for instrumental analysis.

Protocol for the Analysis of ClPAHs in Air
This protocol describes the sampling, extraction, and cleanup of ClPAHs from air samples.
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4.2.1. Sampling

Use a high-volume air sampler equipped with a glass fiber filter (GFF) to collect particulate-

phase ClPAHs and a polyurethane foam (PUF) cartridge to collect gas-phase ClPAHs.

Operate the sampler for 24 hours at a constant flow rate.

After sampling, wrap the GFF and PUF in aluminum foil and store at -20°C until extraction.

4.2.2. Extraction: Soxhlet Extraction

Spike the GFF and PUF samples with internal/surrogate standards.

Place the GFF and PUF into a Soxhlet extractor.

Extract the samples with a mixture of hexane and dichloromethane (1:1, v/v) for 24 hours.

Concentrate the extract to approximately 1 mL using a rotary evaporator.

4.2.3. Cleanup

Follow the same cleanup procedure as described for soil samples (Section 4.1.3.).

Instrumental Analysis: Gas Chromatography-
Tandem Mass Spectrometry (GC-MS/MS)
5.1. Instrumentation

Gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS).

Column: A non-polar or semi-polar capillary column suitable for the separation of PAHs (e.g.,

DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

5.2. GC-MS/MS Parameters

The following table provides typical GC-MS/MS parameters for the analysis of ClPAHs. These

parameters should be optimized for the specific instrument and analytes of interest.
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Parameter Setting

GC Inlet

Injection Mode Splitless

Injection Volume 1 µL

Inlet Temperature 280°C

Oven Program

Initial Temperature 80°C, hold for 2 min

Ramp 1 20°C/min to 200°C

Ramp 2 5°C/min to 300°C, hold for 10 min

MS Parameters

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230°C

Quadrupole Temperature 150°C

Collision Gas Argon

Acquisition Mode Multiple Reaction Monitoring (MRM)

5.3. MRM Transitions

Specific MRM transitions for each ClPAH congener must be determined by analyzing individual

standards. The selection of precursor and product ions should be based on maximizing

sensitivity and selectivity.

Visualizations
Experimental Workflow for Soil Analysis
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Sample Preparation Extraction Cleanup Analysis

Soil Homogenization Spiking with Internal Standards Pressurized Liquid Extraction (PLE) Extract Concentration Column Chromatography Final Extract Concentration GC-MS/MS Analysis

Sampling Extraction Cleanup Analysis

High-Volume Air Sampling (GFF/PUF) Spiking with Internal Standards Soxhlet Extraction Extract Concentration Column Chromatography Final Extract Concentration GC-MS/MS Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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